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bromothiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-bromothiophene-3-carboxylate is a halogenated heterocyclic compound that serves
as a crucial building block in organic synthesis. Its thiophene core, functionalized with both a
bromine atom and an ethyl carboxylate group, offers versatile reactivity for creating more
complex molecular architectures. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, reactivity, and safety considerations, tailored for
professionals in research and development. The strategic positioning of the bromo and ester
functionalities makes it a valuable intermediate in the synthesis of agrochemicals and
pharmaceutical agents, where the thiophene moiety is a common scaffold.[1][2]

Core Properties

The physical and chemical properties of Ethyl 5-bromothiophene-3-carboxylate are
summarized below. These properties are essential for its handling, storage, and application in
synthetic chemistry.
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Physical and Chemical Data

Property Value Source
Molecular Formula C7H7BrO2S [31[4]
Molecular Weight 235.10 g/mol [3]
CAS Number 170355-38-1 [3]
Appearance Not spec.ified (Ifkely a liquid or
low-melting solid)
Density 1.6 £0.1 g/cm?3 [4]
Boiling Point 261.1 +£20.0 °C at 760 mmHg [4]
Flash Point 111.7+21.8°C [4]
Vapor Pressure 0.0 £ 0.5 mmHg at 25°C [4]
Refractive Index 1.581 [4]
LogP (octanol/water) 3.13 [4]
Polar Surface Area (PSA) 54.54 A2 [4]

Computed Properties

Property Value Source
Exact Mass 233.93501 Da [3]
XLogP3 2.8 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

CZuntg p : 13
Rotatable Bond Count 2 [3]
Topological Polar Surface Area  54.5 A2 [3]
Heavy Atom Count 11 [3]
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Synthesis and Experimental Protocols

The synthesis of Ethyl 5-bromothiophene-3-carboxylate is typically achieved through the
electrophilic bromination of ethyl thiophene-3-carboxylate.

Experimental Protocol: Bromination of Ethyl Thiophene-
3-carboxylate[1]

o Materials:
o Ethyl thiophene-3-carboxylate (10 g, 67 mmol)
o Aluminum chloride (20 g, 147 mmol)
o Bromine (4 ml, 73 mmol)
o Dichloromethane (170 ml total)
o Water/ice mixture
o Magnesium sulfate
o Silica gel for chromatography
o Heptane/Ethyl acetate mixture (9:1)

e Procedure:

o

A solution of ethyl thiophene-3-carboxylate (10 g) in dichloromethane (160 ml) is cooled to
0°C in an ice bath.

o

Aluminum chloride (20 g) is added portion-wise to the cooled solution, maintaining the
temperature at 0°C.

o

The reaction mixture is allowed to warm to room temperature.

[¢]

A solution of bromine (4 ml) in dichloromethane (10 ml) is added to the reaction mixture.
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o The reaction is stirred at room temperature for 50 minutes.
o The reaction is quenched by pouring the mixture into a water/ice mixture.
o The product is extracted with dichloromethane.

o The combined organic phases are dried over magnesium sulfate, filtered, and the solvent
is removed under vacuum.

o The resulting residue is purified by column chromatography on silica gel, eluting with a 9:1
heptane/ethyl acetate mixture.

o This procedure yields 9 g (57%) of Ethyl 5-bromothiophene-3-carboxylate.[1]

Synthesis Workflow

Synthesis of Ethyl 5-bromothiophene-3-carboxylate
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Caption: Workflow for the synthesis of Ethyl 5-bromothiophene-3-carboxylate.

Reactivity and Applications

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b172790?utm_src=pdf-body
https://www.rsc.org/suppdata/d2/py/d2py00777k/d2py00777k1.pdf
https://www.benchchem.com/product/b172790?utm_src=pdf-body-img
https://www.benchchem.com/product/b172790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 5-bromothiophene-3-carboxylate is a versatile intermediate due to its two reactive
sites: the bromine atom, which can participate in cross-coupling reactions, and the ester group,
which can be hydrolyzed or otherwise modified.

 Building Block: It serves as a key starting material for the synthesis of more complex
molecules.[1] Its structure is a precursor for various compounds with potential applications in
pharmaceuticals and agrochemicals.[2]

o Hydrolysis: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, 5-
bromothiophene-3-carboxylic acid, which is another useful synthetic intermediate.[1][5]

e Cross-Coupling Reactions: The C-Br bond can be utilized in various palladium-catalyzed
cross-coupling reactions (e.g., Suzuki, Stille, Heck) to form new carbon-carbon or carbon-
heteroatom bonds. This is a common strategy for elaborating the thiophene core.

Core Reactivity Diagram

Key Reactions of Ethyl 5-bromothiophene-3-carboxylate
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Caption: Core reactivity of Ethyl 5-bromothiophene-3-carboxylate.

Spectral Data
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Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for Ethyl 5-
bromothiophene-3-carboxylate are not readily available in the public domain literature
reviewed for this guide. Researchers are advised to acquire this data upon synthesis or
purchase for compound verification.

Safety and Handling

Ethyl 5-bromothiophene-3-carboxylate is considered a hazardous chemical. Adherence to
safety protocols is essential.

e General Handling: Use in a well-ventilated area or under a chemical fume hood.[6][7] Avoid
contact with skin, eyes, and clothing.[6] Do not ingest or inhale.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Protect
from light.[6]

e Incompatible Materials: Strong oxidizing agents.[6]
o First Aid:
o Skin Contact: Wash off immediately with plenty of soap and water.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[6]

o Inhalation: Move the victim to fresh air.[6]
o Ingestion: Immediately call a poison center or doctor.[6]

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before
handling the chemical.

Conclusion
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Ethyl 5-bromothiophene-3-carboxylate is a valuable and reactive intermediate in organic
synthesis. Its well-defined synthesis and dual functionality make it an important tool for
medicinal chemists and material scientists. While its direct biological activity is not the primary
focus, its role as a precursor to novel compounds with potential therapeutic or material
applications is significant. Proper handling and storage are crucial due to its hazardous nature.
The lack of publicly available spectral data underscores the need for thorough analytical
characterization in any research or development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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